2-(2-(4-benzylpiperidin-1-yl)-2-oxoethyl)benzo[d]isothiazol-3(2H)-one 1,1-dioxide

• IUPAC Name: 2-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-1,1-dioxo-1,2-benzothiazol-3-one
• InChI: InChI=1S/C21H22N2O4S/c24-20(15-23-21(25)18-8-4-5-9-19(18)28(23,26)27)22-12-10-17(11-13-22)14-16-6-2-1-3-7-16/h1-9,17H,10-15H2
• InChI Key: GKKSIIYRFBUERD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)C(=O)CN3C(=O)C4=CC=CC=C4S3(=O)=O
• Molecular Formula: C21H22N2O4S
• Molecular Weight: 398.5 g/mol

Description

2-(2-(4-benzylpiperidin-1-yl)-2-oxoethyl)benzo[d]isothiazol-3(2H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C21H22N2O4S and its molecular weight is 398.5g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Reactivity

The synthesis and reactivity of benzo[d]isothiazol-3(2H)-one 1,1-dioxides and their derivatives have been extensively studied. A novel approach involves the use of elemental sulfur or selenium in a copper-catalyzed tandem cyclization of functionalized ynamides, leading to the efficient synthesis of benzosultams. This method demonstrates a broad applicability and provides a straightforward route to structurally diverse compounds, including benzodithiazine and benzothiaselenazine dioxides, through regio- and stereospecific cyclizations (Reddy & Swamy, 2015).

Catalytic Applications

The complexation and catalytic capabilities of benzo[d]isothiazol derivatives have been explored in various contexts. For instance, half-sandwich Ruthenium(II) complexes featuring 1,2,3-triazole-based organosulfur/-selenium ligands have shown promise in catalytic oxidation and transfer hydrogenation reactions. These complexes, characterized by their pseudo-octahedral "piano-stool" disposition of donor atoms around Ru, exhibit enhanced efficiency in catalysis due to the involvement of specific nitrogen atoms of the triazole in coordination with Ru (Saleem et al., 2013).

Biological Activity

Research into the biological activities of benzo[d]isothiazol-3(2H)-one 1,1-dioxides and their derivatives has revealed potential applications in the medical field. Compounds synthesized from reactions involving N-amino heterocycles with 2-chlorosulfonylbenzoyl chloride have been evaluated for their inhibitory activity towards enzymes such as human leukocyte elastase (HLE) and acetylcholinesterase (AChE), with some derivatives showing promise as inhibitors and potential precursors for nitrogen-centered radicals (Zakharova et al., 2010).

Mechanism of Action

Target of Action

Similar compounds such as 4-benzoylpiperidine derivatives have been found to inhibit the glycine transporter 1 (glyt1) . GlyT1 plays a crucial role in the regulation of glycine concentrations in the synaptic cleft, and its inhibition can lead to an increase in glycine levels, which can enhance NMDA receptor function .

Mode of Action

It can be inferred from similar compounds that it may interact with its target protein (such as glyt1) and inhibit its function . This inhibition could lead to changes in the concentration of neurotransmitters in the synaptic cleft, affecting neuronal signaling .

Biochemical Pathways

Based on the potential target (glyt1), it can be inferred that the compound may affect the glycine-dependent neurotransmission pathway . Inhibition of GlyT1 can increase the concentration of glycine in the synaptic cleft, enhancing the function of NMDA receptors and potentially affecting glutamatergic neurotransmission .

Pharmacokinetics

The compound’s boiling point is reported to be 127-128 °c at 2 mm hg , which might influence its distribution and elimination

Result of Action

Based on the potential inhibition of glyt1, it can be inferred that the compound may lead to an increase in synaptic glycine levels, enhancing nmda receptor function and potentially affecting neuronal signaling .